Cas no 84145-14-2 (Acetic acid,(dodecylthio)-, 2-[[[(dodecylthio)acetyl]oxy]methyl]-2-ethyl-1,3-propanediylester (9CI))

• Product Name: Acetic acid,(dodecylthio)-, 2-[[[(dodecylthio)acetyl]oxy]methyl]-2-ethyl-1,3-propanediylester (9CI)
• CAS No: 84145-14-2
• MF: C₄₈H₉₂O₆S₃
• MW: 861.435492515564
• CID: 731396
• PubChem ID: 44144747
• Update Time: 2025-04-19

Acetic acid,(dodecylthio)-, 2-[[[(dodecylthio)acetyl]oxy]methyl]-2-ethyl-1,3-propanediylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,(dodecylthio)-, 2-[[[(dodecylthio)acetyl]oxy]methyl]-2-ethyl-1,3-propanediylester (9CI)
• 2,2-bis[(2-dodecylsulfanylacetyl)oxymethyl]butyl 2-dodecylsulfanylacetate
• 2-[[[(dodecylthio)acetyl]oxy]methyl]-2-ethyl-1,3-propanediyl bis[(dodecylthio)acetate]
• EINECS 282-238-7
• NS00038424
• 2-((((Dodecylthio)acetyl)oxy)methyl)-2-ethyl-1,3-propanediyl bis((dodecylthio)acetate)
• 84145-14-2
• DTXSID50233043

• Inchi： 1S/C48H92O6S3/c1-5-9-12-15-18-21-24-27-30-33-36-55-39-45(49)52-42-48(8-4,43-53-46(50)40-56-37-34-31-28-25-22-19-16-13-10-6-2)44-54-47(51)41-57-38-35-32-29-26-23-20-17-14-11-7-3/h5-44H2,1-4H3
• InChI Key： IWTDFMOKKXHPON-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCCC)CC(=O)OCC(COC(CSCCCCCCCCCCCC)=O)(COC(CSCCCCCCCCCCCC)=O)CC

Computed Properties

• Exact Mass: 860.606
• Monoisotopic Mass: 860.606
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 57
• Rotatable Bond Count: 49
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155A^2
• XLogP3: 19.7

Experimental Properties

• Density: 0.986
• Boiling Point: 827.6°C at 760 mmHg
• Flash Point: 390.6°C
• Refractive Index: 1.492